Cas no 616-25-1 (1-penten-3-ol)

• Product Name: 1-penten-3-ol
• CAS No: 616-25-1
• MF: C₅H₁₀O
• MW: 86.1323018074036
• MDL: MFCD00004573
• CID: 38959
• PubChem ID: 12020
• Update Time: 2025-07-22

1-penten-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-penten-3-ol
• Ethyl vinyl carbinol
• 1-Penten-3-olneat
• Pent-1-en-3-ol
• 1-Pentanoylpiperidine
• 1-Piperidyl-1-oxo-pentan
• 1-Valeryl-piperidin
• 1-Valerylpiperidine
• 3-hydroxy-1-pentene
• 4-methyl-3-hydroxybutene
• n-Valeriansaeure-piperidid
• Piperidine,1-valeryl
• rac-1-penten-3-ol
• Valeriansaeure-piperidid

• MDL： MFCD00004573
• Inchi： 1S/C5H10O/c1-3-5(6)4-2/h3,5-6H,1,4H2,2H3
• InChI Key： VHVMXWZXFBOANQ-UHFFFAOYSA-N
• SMILES： CCC(C=C)O
• BRN： 1719834

Computed Properties

• Exact Mass: 86.07320
• Monoisotopic Mass: 86.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 41.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1

Experimental Properties

• Color/Form: Colorless oily liquid
• Density: 0.838 g/mL at 20 °C(lit.)
  0.839 g/mL at 25 °C(lit.)
• Melting Point: 14.19°C (estimate)
• Boiling Point: 37°C/20.3mmHg
• Flash Point: Fahrenheit: 82.4 ° f
  Celsius: 28 ° c
  
• Refractive Index: n20/D 1.424(lit.)
  n20/D 1.425
• Solubility: 90.1g/l
• Water Partition Coefficient: Slightly soluble
• Stability/Shelf Life: Stable. Flammable - note flashpoint is close to room temperature. Incompatible with strong oxidizing agents.
• PSA: 20.23000
• LogP: 0.94330
• Solubility: It is miscible with ethanol and ether and slightly soluble in water.
• FEMA: 3584

1-penten-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S23-S24/25-S16
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Storage Condition：Flammable area
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R20; R37
• HazardClass：3
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-penten-3-ol

Professional Introduction to 1-penten-3-ol (CAS No: 616-25-1)

1-penten-3-ol, with the chemical formula C₅H₁₀O, is a significant organic compound widely recognized for its versatile applications in the field of organic synthesis and industrial chemistry. This aliphatic alcohol, also known as penten-3-ol or (E)-3-penten-2-ol, belongs to the class of unsaturated alcohols and is characterized by a double bond in its pentane backbone, making it a valuable intermediate in the production of various specialty chemicals. The compound's unique structural properties, including its reactivity and solubility characteristics, have positioned it as a key building block in pharmaceutical synthesis, polymer chemistry, and fine chemical manufacturing.

The chemical structure of 1-penten-3-ol consists of a five-carbon chain with a hydroxyl group (-OH) attached to the third carbon atom and a double bond between the first and second carbons. This configuration imparts distinct chemical behavior, enabling participation in diverse reaction pathways such as oxidation, reduction, and esterification. The presence of both an alcohol functional group and an unsaturated bond makes it particularly useful in synthesizing more complex molecules. In recent years, advancements in catalytic processes have further enhanced the efficiency of converting 1-penten-3-ol into higher-value products, including bio-based polymers and pharmaceutical intermediates.

In the realm of pharmaceutical research, 1-penten-3-ol has garnered attention for its potential role in drug development. Its structural motif is found in several bioactive compounds, suggesting that derivatives of this alcohol could exhibit therapeutic properties. For instance, studies have explored its utility in synthesizing nonsteroidal anti-inflammatory agents (NSAIDs) and other pharmacologically relevant molecules. The compound's ability to undergo selective functionalization allows chemists to tailor its derivatives for specific biological targets. Recent publications highlight its incorporation into novel heterocyclic frameworks, which are known to enhance drug efficacy and reduce side effects.

The industrial significance of 1-pentan-3-ol is underscored by its role in producing high-performance polymers. As environmental concerns drive the demand for sustainable materials, bio-based alcohols like 1-pentan-3-ol have become increasingly important. Researchers are investigating methods to derive this compound from renewable resources, aligning with global efforts to reduce reliance on fossil fuels. One notable development involves the use of enzymatic catalysis to convert plant-derived fatty acids into 1-pentan-3-ol, a process that minimizes waste and energy consumption. Such innovations not only support green chemistry principles but also expand the supply chain for this valuable intermediate.

Moreover, 1-pentan-3-ol finds applications in the fragrance and flavor industry due to its pleasant olfactory profile. Its unsaturated structure allows for the creation of complex scent profiles when used as a precursor in perfumery. The compound's volatility and solubility make it an effective carrier for aromatic compounds, enhancing their perception by the human nose. In recent years, perfumers have leveraged synthetic routes that improve the yield and purity of 1-pentan-3-ol, enabling more sophisticated fragrance compositions without compromising quality.

The synthesis of 1-pentan-3-ol has seen significant refinements over the past decade. Traditional methods often relied on harsh conditions or expensive catalysts, but modern approaches have introduced more sustainable alternatives. For example, metathesis reactions have been optimized to produce 1-pentan-3-ol with high selectivity and minimal byproducts. Additionally, flow chemistry techniques have enabled continuous production processes, reducing batch-to-batch variability and improving scalability. These advancements not only lower production costs but also enhance safety by mitigating hazardous reactions.

In conclusion, 1-pentan - 3 - ol (CAS No: 616 - 25 - 1) remains a cornerstone compound in organic chemistry due to its multifaceted applications across pharmaceuticals、polymers、and specialty chemicals。 Its unique structural features continue to inspire innovative research，with ongoing efforts focused on optimizing synthesis methods and expanding its utility in sustainable technologies。 As scientific understanding evolves，the importance of this versatile alcohol is likely to grow，solidifying its role as an indispensable tool for chemists worldwide。